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Compound of Interest

Compound Name: 2-Methyl-3-hexanone

Cat. No.: B1206162 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Methyl-3-hexanone (CAS No. 7379-12-6).

Immediate Safety and Handling Precautions:

2-Methyl-3-hexanone is a flammable liquid and vapor, categorized as a hazardous chemical.

[1] It is crucial to handle this substance in a well-ventilated area and away from heat, sparks,

open flames, and hot surfaces.[1][2][3] The use of explosion-proof electrical, ventilating, and

lighting equipment is mandatory.[1][4] Personal protective equipment (PPE), including

protective gloves, clothing, and eye/face protection, must be worn at all times.[1]

Key Physical and Chemical Properties
A summary of the key quantitative data for 2-Methyl-3-hexanone is provided in the table below

for easy reference.
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Property Value

CAS Number 7379-12-6

Molecular Formula C7H14O

Physical State Liquid[1]

Appearance Clear, colorless to slightly yellow liquid[2]

Boiling Point 131 - 132 °C / 267.8 - 269.6 °F[1]

Flash Point 24 °C / 75.2 °F[1]

GHS Classification Flammable liquids, Category 3[2]

Step-by-Step Disposal Protocol
The disposal of 2-Methyl-3-hexanone must be conducted in compliance with federal, state,

and local regulations. In the United States, the primary federal legislation governing hazardous

waste is the Resource Conservation and Recovery Act (RCRA), implemented by the

Environmental Protection Agency (EPA).[5][6]

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: 2-Methyl-3-hexanone is classified as a flammable liquid and

must be treated as hazardous waste.

Segregate Waste: Do not mix 2-Methyl-3-hexanone with other waste streams. Keep it in its

original container or a compatible, properly labeled container.

Step 2: Containerization and Labeling

Use Appropriate Containers: Store waste 2-Methyl-3-hexanone in a tightly closed, suitable

container to prevent leaks or spills.[1][2][3]

Proper Labeling: The container must be clearly labeled as "Hazardous Waste" and include

the name "2-Methyl-3-hexanone." The label should also indicate the associated hazards

(e.g., "Flammable Liquid").

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.tcichemicals.com/OP/en/p/M0570
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: On-Site Storage

Designated Storage Area: Store the waste container in a designated, well-ventilated, and

cool area, away from sources of ignition.[1][2]

Secondary Containment: It is best practice to use secondary containment to prevent the

spread of material in case of a leak.

Static Precaution: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment.[1][3]

Step 4: Arrange for Professional Disposal

Engage a Licensed Waste Disposal Company: The disposal of 2-Methyl-3-hexanone must

be handled by a licensed hazardous waste disposal company.[1] These companies are

equipped to manage the transportation and final disposal in accordance with all regulations.

Provide Documentation: Be prepared to provide the waste disposal company with a Safety

Data Sheet (SDS) for 2-Methyl-3-hexanone and an accurate description of the waste.

Step 5: Spill Management

In the event of a spill:

Immediate Action: Remove all sources of ignition and ventilate the area.[7] Use non-sparking

tools for cleanup.[1][7]

Containment: Absorb the spill with an inert absorbent material such as sand, silica gel, or a

universal binder.[7]

Collection and Disposal: Collect the absorbed material and place it in a suitable, closed

container for disposal as hazardous waste.[7]

Disposal Process Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-3-
hexanone.
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Contingency

Step 1: Identify & Segregate
- Classify as Hazardous Waste

- Keep separate from other waste

Step 2: Containerize & Label
- Use compatible, sealed containers

- Label with 'Hazardous Waste' and chemical name

Properly contained

Step 3: On-Site Storage
- Designated cool, ventilated area

- Away from ignition sources

Securely stored

Step 4: Professional Disposal
- Contact licensed waste disposal company

- Provide SDS and waste information

Ready for pickup

Final Disposal
- Transported and disposed of by

 a licensed facility

Handled by professionals

Spill Management
- Remove ignition sources
- Absorb with inert material

- Collect in a sealed container

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methyl-3-hexanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1206162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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